Cas no 1428233-93-5 (2-Amino-2-(4,5,6,7-tetrahydro-1H-benzimidazol-2-yl)ethanol)

• Product Name: 2-Amino-2-(4,5,6,7-tetrahydro-1H-benzimidazol-2-yl)ethanol
• CAS No: 1428233-93-5
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 4774006
• Update Time: 2025-10-10

2-Amino-2-(4,5,6,7-tetrahydro-1H-benzimidazol-2-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(4,5,6,7-tetrahydro-1H-benzimidazol-2-yl)ethanol
• 2-Amino-2-(4,5,6,7-tetrahydro-1H-benzo[d]imidazol-2-yl)ethan-1-ol
• 2-Amino-2-(4,5,6,7-tetrahydro-1H-benzimidazol-2-yl)ethanol

• Inchi： 1S/C9H15N3O/c10-6(5-13)9-11-7-3-1-2-4-8(7)12-9/h6,13H,1-5,10H2,(H,11,12)
• InChI Key： SANJRIXWSTZBPM-UHFFFAOYSA-N
• SMILES： OCC(C1=NC2CCCCC=2N1)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• XLogP3: -0.6
• Topological Polar Surface Area: 74.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-Amino-2-(4,5,6,7-tetrahydro-1H-benzimidazol-2-yl)ethanol

Introduction to 2-Amino-2-(4,5,6,7-tetrahydro-1H-benzimidazol-2-yl)ethanol (CAS No. 1428233-93-5)

2-Amino-2-(4,5,6,7-tetrahydro-1H-benzimidazol-2-yl)ethanol, identified by the CAS number 1428233-93-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule belongs to the benzimidazole derivatives, a class of heterocyclic compounds renowned for their broad spectrum of biological activities. The structural framework of this compound integrates an ethanol moiety with a tetrahydro-1H-benzimidazole core, positioning it as a potential candidate for further exploration in medicinal chemistry.

The benzimidazole scaffold is well-documented for its pharmacological relevance, with numerous derivatives exhibiting antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The specific substitution pattern in 2-amino-2-(4,5,6,7-tetrahydro-1H-benzimidazol-2-yl)ethanol introduces unique electronic and steric properties that may modulate its interactions with biological targets. The presence of both amino and hydroxyl functional groups further enhances its synthetic versatility, allowing for diverse derivatization strategies.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the binding modes of benzimidazole derivatives to biological macromolecules. Studies suggest that the tetrahydro-1H-benzimidazol-2-yl moiety can engage in hydrogen bonding and π-stacking interactions with key residues in protein targets, thereby influencing the compound's affinity and selectivity. This has prompted researchers to explore its potential as a lead compound in the development of novel therapeutics.

In the realm of drug discovery, the synthesis of 2-amino-2-(4,5,6,7-tetrahydro-1H-benzimidazol-2-yl)ethanol has been optimized through multi-step organic reactions, leveraging transition metal catalysis and asymmetric methods to achieve high enantiomeric purity. The introduction of chiral centers at strategic positions within the molecule has enabled the generation of enantiopure analogs, which are crucial for evaluating stereoselective pharmacological effects.

Emerging research highlights the compound's role in modulating enzyme activity and receptor binding. For instance, studies have demonstrated its interaction with enzymes involved in metabolic pathways relevant to inflammation and cancer progression. The amino group serves as a versatile handle for covalent linkage to other biomolecules, facilitating the development of prodrugs or conjugates that enhance bioavailability or target specificity.

The ethanol side chain in 2-amino-2-(4,5,6,7-tetrahydro-1H-benzimidazol-2-yl)ethanol contributes to solubility and metabolic stability, making it an attractive candidate for oral administration. Pharmacokinetic studies have indicated favorable absorption and distribution profiles when tested in preclinical models. Additionally, the compound exhibits low toxicity profiles in cell-based assays, suggesting its potential for further development into clinical candidates.

Collaborative efforts between synthetic chemists and biologists have led to innovative applications of this derivative in disease modeling. Researchers have employed 2-amino-2-(4,5,6,7-tetrahydro-1H-benzimidazol-2-yl)ethanol as a tool compound to investigate the mechanisms underlying drug resistance and to identify novel therapeutic strategies. Its structural features make it an ideal scaffold for generating libraries of analogs through combinatorial chemistry approaches.

The future prospects for 1428233-93-5 are promising, with ongoing investigations focusing on its role in modulating signaling pathways associated with neurodegenerative disorders. Preliminary data suggest that it may interact with receptors or enzymes implicated in Alzheimer's and Parkinson's diseases. These findings underscore the importance of benzimidazole derivatives as pharmacological probes for unmet medical needs.

In conclusion, 2-amino-2-(4,5,6,7-tetrahydro-1H-benzimidazol-2-ylolethanol (CAS No. 1428233 - 93 - 5) represents a compelling entity in pharmaceutical research due to its structural complexity and biological potential. The integration of modern synthetic methodologies with advanced biophysical techniques will continue to unravel its therapeutic promise across diverse disease contexts.